BENGHE Methodological & Application

Check Availability & Pricing

Application Notes: IR3535-Treated Textiles for
Vector Control

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest |

Compound Name: Insect Repellent M 3535
CAS No.: 95328-09-9
Cat. No.: B1232614
Get Quote
. J
Introduction

Ethyl Butylacetylaminopropionate, commonly known as IR3535®, is a synthetic, amino acid-
based biopesticide.[1] Structurally similar to the natural amino acid beta-alanine, IR3535
functions as a repellent by acting on the olfactory sensory system of insects, effectively
masking the chemical cues that attract them to humans. While it does not have a killing action,
which prevents the development of resistance, it has demonstrated broad efficacy against
mosquitoes, ticks, and other biting arthropods.[1] Its excellent safety profile, classified as
"Unlikely to present acute hazard in normal use" by the WHO, makes it a suitable candidate for
application on textiles, including clothing and bed nets, for personal protection against vector-
borne diseases.[2] The development of advanced application techniques, such as polymer-
coating, allows for the creation of long-lasting, repellent-treated textiles.[3][4]

Quantitative Efficacy Data

The effectiveness of IR3535-treated textiles is dose-dependent and varies by the target vector.
The following tables summarize key performance data from laboratory studies.
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Table 1: Efficacy of IR3535-Treated Polyester Netting against Aedes aegypti (Mosquitoes)

IR3535 100% Knockdown 100% Kill Time

Concentration Time (minutes, (minutes, mean * Biting Protection
(g/m?) mean * SD) SD)

1.59 87.5+10.6 120 + 13 Incomplete

10.02 57.0+35 753 100%[3]

Data sourced from studies by Faulde et al. (2010) using a polymer-coating technique.[3][4]

Table 2: Efficacy of IR3535-Treated Polyester Netting against Ixodes ricinus (Ticks)

. 100% Knockdown Time (minutes, mean *
IR3535 Concentration (g/m?)

SD)
1.59 131.4 + 6.5
10.02 33.8+5.0

Data sourced from studies by Faulde et al. (2010).[3][4]

Table 3: Longevity and Wash Resistance of IR3535-Treated Textiles

Initial IR3535 Duration of
Concentration Vector Species Endpoint Efficacy (Stored at
(g/m?) room temp.)
100%
10.02 Aedes aegypti Landing/Biting 23 weeks[3][4]
Protection

Note: Efficacy after repeated washing cycles is a critical parameter but specific data for IR3535
was limited in the cited studies. In general, anti-mosquito effect may diminish with washing,
ironing, and heat exposure. For comparison, permethrin-treated clothing often loses significant
efficacy after one year of regular use and washing.[5]
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Experimental Protocols

Standardized bioassays are essential for evaluating the efficacy of repellent-treated textiles.
Protocol 1: Arm-in-Cage Test for Repellency and Biting Protection

This method is a widely accepted standard for assessing the protective efficacy of repellent-
treated textiles against biting insects.[6]

o Objective: To determine the Complete Protection Time (CPT) and measure the reduction in
landing and biting rates.

o Materials:

o Test cage (e.g., 30x30x30 cm) containing a known population of host-seeking, non-blood-
fed female mosquitoes (e.g., 200 Aedes aegypti).[7]

o IR3535-treated textile sample fashioned into a sleeve.
o Untreated textile sample (negative control).
o Human volunteers.

o Methodology:

o A volunteer wears the treated textile sleeve over their forearm. The other arm, covered
with an untreated sleeve, serves as the control.[7]

o The volunteer inserts the control arm into the mosquito cage for a defined period (e.g., 3-5
minutes) to confirm mosquito biting activity. A minimum number of landings or bites must
be recorded for the test to be valid.[8]

o The volunteer then inserts the arm with the IR3535-treated sleeve into the cage for the
same duration.

o The number of mosquitoes landing on and/or biting the covered arm is recorded.[6]
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o The exposure is repeated at set intervals (e.g., every 30 minutes) until the protective effect
fails, defined as the first confirmed bite, or two consecutive bites.[7]

o The Repellency Rate (%) is calculated using the formula: P = [(N - K) / N] * 100, where N
is the number of mosquitoes landing on the control and K is the number landing on the
treated fabric.[9]

e Endpoint: The primary endpoint is the mean protection time, recorded as the time from
application to the first bite.[7]

Protocol 2: Knockdown (KD) and Mortality Bioassay

This assay measures the toxicological effect of the repellent-treated fabric on the target
vectors.[10]

» Objective: To determine the time required for a treated textile to cause 100% knockdown
(KD) and/or mortality in a vector population.

o Materials:
o Enclosed exposure chamber or space.
o IR3535-treated textile sample.
o Adefined number of vectors (e.g., 10-20 mosquitoes or ticks).
o Methodology:
o The treated textile sample is placed within the enclosed chamber.[10]

o A known number of laboratory-reared adult mosquitoes or tick nymphs are released into
the chamber.[3][4]

o The time is continuously monitored, and the number of knocked-down (incapacitated,
unable to move correctly) insects is recorded at set intervals.

o The test continues until 100% of the insects are knocked down. The time to this event is
the "100% KD Time".[3][4]
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o For mortality assessment, the insects can be transferred to a clean container with access
to a sugar solution (for mosquitoes) and held for 24 hours post-exposure to record the final
mortality rate.

e Endpoint: Time to 100% knockdown and/or 24-hour mortality rate.
Protocol 3: Wash Resistance Evaluation
This protocol assesses the durability of the repellent treatment after laundering.

o Objective: To evaluate the retention of repellent efficacy after a specified number of washing
cycles.

o Materials:
o Treated textile samples.
o Standardized laboratory washing machine.
o Non-phosphate washing detergent.
o Reference standard, e.g., ISO 105-C06.[11]
e Methodology:

o Treated fabric samples are subjected to a defined number of standardized washing and
drying cycles. For example, washing at 40°C for 30 minutes.[11]

o After each specified washing interval (e.g., 1, 5, 10 washes), the fabric samples are dried
under laboratory conditions.

o The washed samples are then evaluated for efficacy using the bioassays described in
Protocol 1 and/or Protocol 2.

o The results are compared to the efficacy of unwashed treated samples to determine the
percentage loss in repellency or knockdown effect.

o Endpoint: Repellency or knockdown efficacy as a function of the number of washes.
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Caption: Experimental workflow for evaluating IR3535-treated textiles.

Input Variables

IR3535 Concentration Application Method Fabric Type
(e.0., g/m?) (e.g., Polymer Coating) (e.g., Polyester, Cotton)

Spatial Repellency
& Biting Protection

Protection Duration Knockdown Effect

Click to download full resolution via product page

Caption: Logical relationships in IR3535 textile treatment for vector control.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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